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Compound of Interest

Compound Name: Cyclo(Gly-Tyr)

Cat. No.: B196037 Get Quote

Essential Safety and Handling Guide for
Cyclo(Gly-Tyr)
FOR RESEARCH USE ONLY. NOT FOR PERSONAL OR VETERINARY USE.

This document provides crucial safety and logistical information for handling the cyclic

dipeptide Cyclo(Gly-Tyr). Adherence to these guidelines is essential for ensuring personnel

safety and maintaining a safe laboratory environment.

Hazard Assessment
While a specific, comprehensive Safety Data Sheet (SDS) for Cyclo(Gly-Tyr) was not publicly

available, hazard information for structurally similar cyclic dipeptides indicates potential risks.

For instance, Cyclo(L-Pro-L-Tyr) is classified as toxic if swallowed, in contact with skin, or if

inhaled.[1] Therefore, it is prudent to handle Cyclo(Gly-Tyr) with a high degree of caution,

assuming it may present similar hazards.

Signal Word: Warning

Potential Hazard Statements (based on similar compounds):

H302: Harmful if swallowed.

H311: Toxic in contact with skin.[1]
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H331: Toxic if inhaled.[1]

H371: May cause damage to organs.[1]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any procedure involving Cyclo(Gly-Tyr) to ensure

the appropriate level of PPE is selected. The following table summarizes the recommended

PPE.
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Task Eye Protection Hand Protection
Respiratory

Protection

Protective

Clothing

Weighing and

Transferring

Solid Cyclo(Gly-

Tyr)

Chemical splash

goggles

Disposable nitrile

gloves

N95 respirator or

higher

Standard

laboratory coat

Preparing

Cyclo(Gly-Tyr)

Solutions

Chemical splash

goggles

Disposable nitrile

gloves

Recommended if

significant

aerosols may be

generated.

Standard

laboratory coat

Handling

Cyclo(Gly-Tyr)

Solutions

Safety glasses

with side shields

Disposable nitrile

gloves

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Standard

laboratory coat

Cleaning and

Waste Disposal

Chemical splash

goggles

Heavy-duty nitrile

or neoprene

gloves

As required by

the nature of the

spill or waste.

Chemical-

resistant apron

over a laboratory

coat.

Note: Always consult your institution's specific safety guidelines and the glove manufacturer's

chemical resistance data.

Operational Plan
Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and dark place, away from incompatible materials. Recommended

storage temperature is 4°C, protected from light.[2] For solutions, store at -20°C for up to one

month or -80°C for up to six months, protected from light.[2]

Ensure the storage area is well-ventilated.
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All work with solid Cyclo(Gly-Tyr) or concentrated solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Avoid generating dust.

Use dedicated spatulas and weighing boats for handling the solid.

Ensure all containers are clearly labeled with the full chemical name and any relevant hazard

warnings.

Small Spills:

Restrict access to the area.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Large Spills:

Evacuate the area immediately.

Alert your institution's Environmental Health and Safety (EHS) department.

Prevent entry to the area until it has been decontaminated by trained personnel.

Under no circumstances should Cyclo(Gly-Tyr) or its solutions be disposed of down the

drain.[3]

Collect all solid and liquid waste containing Cyclo(Gly-Tyr) in separate, clearly labeled, and

sealed containers.[3]
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Label containers as "Hazardous Waste" and include the full chemical name and approximate

concentrations.[3]

Store waste containers in a designated satellite accumulation area.[3]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[3]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the general steps for preparing a stock solution of Cyclo(Gly-Tyr).

Preparation:

Don the appropriate PPE as specified in the table above.

Perform all work within a chemical fume hood.

Assemble all necessary equipment (e.g., analytical balance, weigh paper, spatula,

volumetric flask, appropriate solvent, vortex mixer).

Weighing:

Tare the analytical balance with a piece of weigh paper.

Carefully weigh the desired amount of Cyclo(Gly-Tyr) powder.

Record the exact weight.

Dissolution:

Carefully transfer the weighed powder to a volumetric flask of the desired volume.

Add a small amount of the appropriate solvent (e.g., DMSO) to the flask.[2][4]

Gently swirl or vortex the flask to dissolve the powder. Ultrasonic agitation may be

necessary.[2][4]
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Once dissolved, add the solvent to the final volume.

Storage:

Cap the flask and mix the solution thoroughly.

Transfer the stock solution to a clearly labeled and appropriate storage container.

Store the solution at the recommended temperature.[2][4]

Diagrams
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Preparation Phase

Donning Sequence

Handling & Disposal

Doffing Sequence

Assess Hazards & Review SDS

Select Appropriate PPE

Inspect PPE for Damage

Don Lab Coat

Don Respirator (if required)

Don Eye/Face Protection

Don Gloves

Conduct Work in Fume Hood

Segregate Hazardous Waste

Remove Gloves

Remove Lab Coat

Remove Eye/Face Protection

Remove Respirator

Wash Hands Thoroughly
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Waste Generation

Collection & Storage

Final Disposal

Solid Cyclo(Gly-Tyr) Waste

Labeled, Sealed Solid Waste Container

Liquid Waste (Solutions)

Labeled, Sealed Liquid Waste Container

Contaminated PPE & Materials
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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